Matrilysin (96-107)
Description
Matrilysin
Scientific Research Applications
Role in Intestinal Tumors
Matrilysin, a matrix metalloproteinase, is notably expressed in over 80% of intestinal adenomas. It is linked to β-catenin accumulation in these tumors, playing a crucial role in their development. β-catenin, associated with T Cell Factor (Tcf) DNA binding proteins, regulates the Wnt signal transduction pathway and contributes to intestinal tumorigenesis by regulating matrilysin production (Crawford et al., 1999).
Expression in Human Mononuclear Phagocytes
Matrilysin is expressed in developing human mononuclear phagocytes, including bone marrow-derived promonocytes and peripheral blood monocytes. Its production is up-regulated by the mononuclear phagocyte activator lipopolysaccharide, indicating its role in immune response and cellular differentiation (Busiek et al., 1992).
Influence on Cancer Invasion and Growth
Matrilysin plays a significant role in cancer invasion, apoptosis, growth, and angiogenesis. It affects the biochemical processes such as activation, degradation, and shedding of non-ECM proteins, which are critical in cancer progression (Ii et al., 2006).
Correlation with Colorectal Cancer Metastasis
Matrilysin correlates with metastasis in colorectal cancer. Its overexpression in cancer tissues is significantly associated with nodal or distant metastases, suggesting its critical role in the metastatic pathway of colorectal cancers (Adachi et al., 1999).
Gene Structure and Expression
The human matrilysin gene has a unique genomic structure, with an atypical sixth exon different from other matrix metalloproteinases. This distinct gene organization may provide insights into the specific and regulated expression of matrilysin in normal and malignant tissues (Gaire et al., 1994).
Impact on Tumor Growth and Therapy
Targeting matrilysin using retroviral ribozyme transgenes shows a significant impact on breast cancer cells, suggesting therapeutic implications in breast cancer therapy. Eliminating matrilysin from breast cancer cells results in reduced invasiveness and slower tumor growth, indicating its potential as a target for chemotherapy (Jiang et al., 2005).
Role in Endometrial Physiology
Matrilysin expression in the human endometrium during the reproductive cycle suggests its involvement in the dynamic structural changes occurring in the endometrium. Its regulated expression implies a significant role in endometrial physiology (Rodgers et al., 1993).
properties
sequence |
SLFPNSPKWTSK |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Matrilysin (96-107) |
Origin of Product |
United States |
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